Cas no 25065-00-3 (Pyridinium,3-hydroxy-1-methyl-, inner salt)

• Product Name: Pyridinium,3-hydroxy-1-methyl-, inner salt
• CAS No: 25065-00-3
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 278971
• PubChem ID: 141169
• Update Time: 2025-04-19

Pyridinium,3-hydroxy-1-methyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-hydroxy-1-methyl-, inner salt
• 1-methylpyridin-1-ium-3-olate
• N-methylpyridinium-3-olate
• 1-methylpyridinium-3-oxide
• Pyridinium, 3-hydroxy-1-methyl-, hydroxide, inner salt
• DTXSID60179761
• 25065-00-3

• Inchi： 1S/C6H7NO/c1-7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： FZVAZYLFYPULKX-UHFFFAOYSA-N
• SMILES： [O-]C1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 109.05281
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.9Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates